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Compound of Interest

Compound Name: 3-Nitrophenylacetylene

Cat. No.: B1294367 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 3-
Nitrophenylacetylene (CAS No. 3034-94-4), a compound utilized in various organic synthesis

applications.[1] Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to maintain environmental compliance. This guide is intended for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling 3-Nitrophenylacetylene, it is imperative to be familiar with its associated

hazards. This compound is toxic if swallowed, in contact with skin, or if inhaled.[2][3] It can also

cause skin and eye irritation.[3] Therefore, all handling must be conducted in a well-ventilated

area.

Appropriate Personal Protective Equipment (PPE) is mandatory. This includes:

Eye Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-impermeable gloves. Gloves must be inspected before use.

Body Protection: A lab coat and, where necessary, fire/flame resistant and impervious

clothing.
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.

Summary of Chemical Safety Information
The following table summarizes key quantitative data for 3-Nitrophenylacetylene to facilitate a

quick safety assessment.

Property Value

Molecular Formula C8H5NO2[1][4][5]

Molecular Weight 147.13 g/mol [1][2][4][5]

Appearance White to yellow to green clear liquid[4][5]

Density 1.22 ± 0.1 g/cm³ (Predicted)[1][4][5]

Melting Point 27 °C[4][5]

Boiling Point 120 °C (at 11 Torr)[1][4][5]

Flash Point 105.9 °C[4]

NFPA 704 Ratings Health: 2, Fire: 1, Reactivity: 0[5]

GHS Hazard Statements

H301, H311, H331: Toxic if swallowed, in

contact with skin or if inhaled. H315: Causes

skin irritation. H319: Causes serious eye

irritation. H335: May cause respiratory irritation.

[3]

Step-by-Step Disposal Procedure
The disposal of 3-Nitrophenylacetylene must be treated as hazardous waste and conducted

in strict accordance with all local, state, and federal regulations.

Waste Collection:

Collect waste 3-Nitrophenylacetylene and any contaminated materials (e.g., pipette tips,

absorbent paper) in a dedicated, properly labeled, and sealed container.
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Ensure the container is compatible with the chemical.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.

Keep it away from incompatible materials and sources of ignition.

Disposal Method:

The primary recommended disposal method is through a licensed chemical destruction

facility.

Controlled incineration with flue gas scrubbing is an acceptable alternative.

Crucially, do not discharge 3-Nitrophenylacetylene or its containers into sewer systems

or the environment.

Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent).

The rinsate should be collected and treated as hazardous waste.

After rinsing, the packaging can be punctured to prevent reuse and then disposed of in a

sanitary landfill or recycled, depending on local regulations. Combustible packaging

materials may be incinerated in a controlled manner.

Emergency Procedures in Case of Exposure
In the event of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Consult a doctor.
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Eye Contact: Rinse the eyes with pure water for at least 15 minutes. Seek immediate

medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitrophenylacetylene.

3-Nitrophenylacetylene Waste Generated

Collect in a Labeled, Sealed, Compatible Container

Store in Designated Hazardous Waste Area
(Cool, Dry, Well-Ventilated)

Engage Licensed Chemical Disposal Service

Contaminated Packaging?

Controlled Incineration with Flue Gas Scrubbing Disposal Complete Landfill (for triple-rinsed and punctured packaging only)

No

Triple-Rinse Container

Yes

Collect Rinsate as Hazardous Waste
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Caption: Workflow for the proper disposal of 3-Nitrophenylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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